![molecular formula C18H17NO3S B2805536 2-(Benzo[d]thiazol-2-yl)-1-(2,4-dihydroxy-5-propylphenyl)ethanone CAS No. 136506-90-6](/img/structure/B2805536.png)
2-(Benzo[d]thiazol-2-yl)-1-(2,4-dihydroxy-5-propylphenyl)ethanone
Overview
Description
Synthesis Analysis
While the exact synthesis process for this compound is not available, similar compounds such as 2-(benzo[d]thiazol-2-yl)-6-methoxyphenol (TMP) have been synthesized and characterized .Molecular Structure Analysis
Detailed photophysical investigation of TMP indicated the coupling of excited state intramolecular proton transfer (ESIPT) and aggregation induced emission (AIE). Crystal structure analysis along with theoretical calculations on TMP showed equal preference of the proton to form hydrogen bonds with methoxy oxygen and the benzothiazole N atom .Chemical Reactions Analysis
The TMP compound has been studied for its photophysical properties, indicating the coupling of ESIPT and AIE .Scientific Research Applications
Biochemistry and Medicinal Chemistry
Benzothiazoles have played an important role in the field of biochemistry and medicinal chemistry due to their highly pharmaceutical and biological activity . They have been found to exhibit a wide range of biological activities including anti-cancer, anti-bacterial, anti-tuberculosis, anti-diabetic, anthelmintic, anti-tumor, anti-viral, anti-oxidant, anti-inflammatory, anti-glutamate and anti-parkinsonism, anticonvulsant, muscle relaxant activities, neuroprotective, inhibitors of several enzymes and so on .
Green Chemistry
Benzothiazoles have been associated with green chemistry. They can be synthesized from condensation of 2-aminobenzenethiol with aldehydes/ketones/acids/acyl chlorides and the cyclization of thioamide or carbon dioxide (CO2) as raw materials .
Organic Dyes
The conjugated profile of benzothiazoles instils some fascinating electronic properties. This has been historically recognized in the design and manufacture of organic dyes .
Organic Radicals and Semiconductors
Benzothiazoles have been found to have applications as organic radicals and semiconductors .
Synthetic Intermediate in API and Bulk/Fine Chemicals
While all but neglected as a synthetic intermediate in API and bulk/fine chemicals, the valuable electronic properties of the dithiazole structures have engendered renewed interest in recent years .
Agrochemicals
Thiazoles and their derivatives have gained considerable attention because of their broad applications in different fields, such as agrochemicals .
Industrial Applications
Thiazoles are also used in various industrial applications .
Photographic Sensitizers
Future Directions
properties
IUPAC Name |
2-(1,3-benzothiazol-2-yl)-1-(2,4-dihydroxy-5-propylphenyl)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO3S/c1-2-5-11-8-12(15(21)9-14(11)20)16(22)10-18-19-13-6-3-4-7-17(13)23-18/h3-4,6-9,20-21H,2,5,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MZJUMUKBAFVSPJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=C(C=C1O)O)C(=O)CC2=NC3=CC=CC=C3S2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Benzo[d]thiazol-2-yl)-1-(2,4-dihydroxy-5-propylphenyl)ethanone | |
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